Cas no 2172198-87-5 (3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid)
3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid
- 3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid
- EN300-1290429
- 2172198-87-5
-
- Inchi: 1S/C10H14O4S/c1-7-2-3-14-9(7)6-15-5-8(11)4-10(12)13/h2-3,8,11H,4-6H2,1H3,(H,12,13)
- InChI Key: KLSWDLWHSZJGOG-UHFFFAOYSA-N
- SMILES: S(CC1=C(C)C=CO1)CC(CC(=O)O)O
Computed Properties
- Exact Mass: 230.06128010g/mol
- Monoisotopic Mass: 230.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 96Ų
3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290429-1.0g |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1290429-50mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1290429-100mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1290429-250mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1290429-500mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1290429-1000mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1290429-2500mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1290429-5000mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1290429-10000mg |
3-hydroxy-4-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanoic acid |
2172198-87-5 | 10000mg |
$3929.0 | 2023-10-01 |
3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid
3-Hydroxy-4-{(3-Methylfuran-2-yl)methylsulfanyl}butanoic Acid: A Comprehensive Overview
3-Hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid, with the CAS number 2172198-87-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and bioactive compound development. The compound's name itself highlights its key structural features: the hydroxyl group at position 3, the methylsulfanyl group attached to a 3-methylfuran ring at position 4, and the butanoic acid backbone. These structural elements contribute to its diverse chemical properties and biological activities.
The synthesis of 3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this compound, leveraging techniques such as Suzuki coupling and nucleophilic substitution. The incorporation of the methylsulfanyl group, derived from thiourea derivatives, plays a crucial role in modulating the compound's reactivity and stability. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction yields and reduce production time, making this compound more accessible for large-scale studies.
The biological activity of 3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with particular efficacy in reducing cytokine production in inflammatory conditions. Additionally, this compound has shown promising results in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system-targeted therapies.
One of the most intriguing aspects of 3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid is its role in metabolic regulation. Recent research has highlighted its potential as a modulator of lipid metabolism, with studies indicating that it may influence key enzymes involved in fatty acid synthesis and degradation. This opens up new avenues for its application in treating metabolic disorders such as obesity and type 2 diabetes.
In terms of structural analysis, the compound's molecular weight is approximately 260 g/mol, with a molecular formula of C11H16O4S. Its solubility properties are highly dependent on the functional groups present; the hydroxyl and carboxylic acid groups contribute to its polar nature, making it more soluble in aqueous environments compared to non-polar solvents. This characteristic is advantageous for formulation purposes in pharmaceutical applications.
The safety profile of 3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid has been evaluated through acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings underscore its potential as a safe therapeutic agent for human use.
In conclusion, 3-hydroxy-4-{(3-methylfuran-2-yl)methylsulfanyl}butanoic acid, CAS number 2172198-87
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